Cas no 55687-34-8 (6-Bromo-2-hydroxyquinoxaline)

• Product Name: 6-Bromo-2-hydroxyquinoxaline
• CAS No: 55687-34-8
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• MDL: MFCD10566852
• CID: 56806
• PubChem ID: 12686394
• Update Time: 2025-10-06

6-Bromo-2-hydroxyquinoxaline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-hydroxyquinoxaline
• 2(1H)-Quinoxalinone, 6-bromo-
• 6-bromo-1H-quinoxalin-2-one
• 6-BROMOQUINOXALIN-2(1H)-ONE
• 6-Brom-1H-chinoxalin-2-on
• 6-bromo-1,2-dihydroquinoxali
• 6-bromoquinoxalin-2-ol
• 7-bromo-3-oxo-3,4-dihydroquinoxaline
• 2(1H)-Quinoxalinone,6-bromo-
• PubChem18436
• 6-Bromo-2-quinoxalinol
• 6-bromoquinoxalin-2-one
• 6-bromo-quinoxalin-2-ol
• 6-bromanyl-1H-quinoxalin-2-one
• BDBWPIXISLYKEG-UHFFFAOYSA-N
• CB0158
• 7-bromo-3-oxo-3,4-dihydroquino
• CS-W005675
• AM20070367
• AKOS015904195
• AKOS015834754
• MFCD10566852
• 6-bromo-1H-quinoxalin-2-one;6-Bromoquinoxalin-2(1H)-one
• MFCD09834132
• FS-2888
• A830753
• EN300-227558
• AB56375
• DTXSID20506872
• 55687-34-8
• 6-bromo-1,2-dihydroquinoxalin-2-one
• SCHEMBL782851
• FT-0689594
• Z1269154729
• 4YO
• SY031934
• 2(1H)-Quinoxalinone, 6-bromo

• MDL： MFCD10566852
• Inchi： 1S/C8H5BrN2O/c9-5-1-2-6-7(3-5)10-4-8(12)11-6/h1-4H,(H,11,12)
• InChI Key： BDBWPIXISLYKEG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=CC(N2)=O

Computed Properties

• Exact Mass: 223.95900
• Monoisotopic Mass: 223.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.8±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.721
• PSA: 45.75000
• LogP: 1.68560
• Vapor Pressure: No data available

6-Bromo-2-hydroxyquinoxaline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 6-Bromo-2-hydroxyquinoxaline

Introduction to 6-Bromo-2-hydroxyquinoxaline (CAS No. 55687-34-8)

6-Bromo-2-hydroxyquinoxaline, identified by the Chemical Abstracts Service Number (CAS No.) 55687-34-8, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and chemical research. This compound belongs to the quinoxaline family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in medicinal chemistry. The presence of both bromine and hydroxyl substituents in its molecular structure imparts unique reactivity and functional properties, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structural framework of 6-Bromo-2-hydroxyquinoxaline consists of a fused ring system comprising a benzene ring and a pyrazine-like core, with the bromine atom attached at the 6-position and a hydroxyl group at the 2-position. This specific arrangement enhances its potential as a building block for further chemical modifications, enabling the development of novel compounds with tailored biological profiles. The compound’s solubility characteristics and stability under various conditions further contribute to its appeal as a synthetic precursor in organic synthesis.

In recent years, there has been growing interest in exploring the pharmacological potential of quinoxaline derivatives, particularly those incorporating halogenated or hydroxylated substituents. Studies have demonstrated that modifications at specific positions within the quinoxaline core can significantly influence biological activity, leading to compounds with applications ranging from antimicrobial to anticancer properties. The brominated derivative, 6-Bromo-2-hydroxyquinoxaline, has been investigated for its role in generating more complex scaffolds through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures prevalent in many modern drugs.

One of the most compelling aspects of 6-Bromo-2-hydroxyquinoxaline is its utility as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactivity of the bromine atom, researchers can introduce this compound into libraries of kinase inhibitors, where it serves as a key intermediate for generating molecules that can modulate kinase activity. Preliminary studies have shown that derivatives of 6-Bromo-2-hydroxyquinoxaline exhibit inhibitory effects on certain kinases, suggesting its potential as a lead compound or scaffold for further optimization.

The hydroxyl group in 6-Bromo-2-hydroxyquinoxaline also contributes to its versatility, allowing for further functionalization through oxidation or esterification reactions. This flexibility is particularly valuable in medicinal chemistry, where fine-tuning of substituents can enhance binding affinity to biological targets. Additionally, the compound’s ability to participate in hydrogen bonding interactions due to the presence of the hydroxyl moiety makes it an attractive candidate for designing molecules with improved solubility and bioavailability.

Advances in computational chemistry have further accelerated the exploration of 6-Bromo-2-hydroxyquinoxaline and its derivatives. Molecular modeling studies have been employed to predict binding modes and optimize lead compounds before experimental synthesis. These computational approaches have revealed that structural modifications around the quinoxaline core can fine-tune interactions with target proteins, providing insights into how to maximize potency while minimizing off-target effects. Such simulations are increasingly integral to modern drug discovery pipelines, streamlining the process from hypothesis generation to candidate selection.

The synthetic methodologies for preparing 6-Bromo-2-hydroxyquinoxaline have also seen significant advancements. Modern synthetic routes often involve multi-step sequences that incorporate green chemistry principles, aiming to minimize waste and improve yields. For instance, catalytic methods that employ palladium or nickel complexes have enabled efficient cross-coupling reactions between halogenated quinoxalines and various organic fragments. These developments not only enhance efficiency but also align with global efforts to promote sustainable chemical practices.

In conclusion,6-Bromo-2-hydroxyquinoxaline (CAS No. 55687-34-8) represents a promising compound in pharmaceutical research due to its unique structural features and synthetic utility. Its role as an intermediate in constructing biologically active molecules underscores its importance in drug discovery efforts targeting various diseases. As research continues to uncover new applications for this derivative, it is likely that 6-Bromo-2-hydroxyquinoxaline will remain a cornerstone in medicinal chemistry endeavors.